2-Hydroxyquinoline-6-sulfonyl chloride

• IUPAC Name: 2-oxo-1H-quinoline-6-sulfonyl chloride
• InChI: InChI=1S/C9H6ClNO3S/c10-15(13,14)7-2-3-8-6(5-7)1-4-9(12)11-8/h1-5H,(H,11,12)
• InChI Key: YEYHIOACCQXLCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=O)N2)C=C1S(=O)(=O)Cl
• Molecular Formula: C9H6ClNO3S
• DSSTOX Substance ID: DTXSID50696851
• Molecular Weight: 243.67 g/mol
• CAS No.: 569340-07-4

Description

2-Hydroxyquinoline-6-sulfonyl chloride is an organic compound with the molecular formula C9H6ClNO3S. It is a derivative of quinoline, a heterocyclic aromatic organic compound. This compound is known for its applications in organic synthesis, particularly in the pharmaceutical industry, where it is used as a reagent.

Scientific Research Applications

2-Hydroxyquinoline-6-sulfonyl chloride has diverse applications in scientific research:

Chemistry: It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is employed in the modification of biomolecules for research purposes.

Medicine: It is used in the synthesis of drugs and other therapeutic agents.

Industry: The compound finds applications in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

Target of Action

It is known that quinoline derivatives, which include 2-hydroxyquinoline-6-sulfonyl chloride, can bind to a diverse range of targets with high affinities .

Mode of Action

It is known that quinoline derivatives can interact with their targets in a variety of ways, often leading to changes in cellular function .

Biochemical Pathways

Quinoline derivatives are known to interact with a variety of biochemical pathways, leading to downstream effects .

Result of Action

It is known that quinoline derivatives can have a variety of effects at the molecular and cellular level .

Biochemical Analysis

Biochemical Properties

It is known that quinoline derivatives, such as 2-Hydroxyquinoline-6-sulfonyl chloride, can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and depends on the specific biochemical context.

Cellular Effects

Quinoline derivatives have been shown to exhibit a broad range of biological activities, including antimicrobial, insecticidal, anti-inflammatory, antiplatelet, and antitumor effects . These effects suggest that this compound could potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that quinoline derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that the compound has a boiling point of 473.5±45.0 °C and a density of 1.535±0.06 g/cm3 . It is recommended to be stored under inert gas (nitrogen or Argon) at 2-8°C .

Metabolic Pathways

It is known that quinoline derivatives can be involved in various metabolic pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-Hydroxyquinoline-6-sulfonyl chloride can be synthesized through the reaction of chlorosulfonic acid with 2-quinolinol. The reaction typically involves the following steps:

Reaction with Chlorosulfonic Acid: 2-Quinolinol is treated with chlorosulfonic acid under controlled conditions to introduce the sulfonyl chloride group.

Purification: The resulting product is purified through recrystallization or other suitable methods to obtain pure this compound.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions: 2-Hydroxyquinoline-6-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonyl chloride group is replaced by other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions under specific conditions, although these are less common.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in the presence of a base such as pyridine or triethylamine.

Oxidation and Reduction: Specific oxidizing or reducing agents are used depending on the desired transformation.

Major Products:

Substitution Products: Depending on the nucleophile used, the major products can include sulfonamides, sulfonate esters, and sulfonate thioesters.

Comparison with Similar Compounds

8-Hydroxyquinoline: Similar in structure but lacks the sulfonyl chloride group. It is known for its antimicrobial and anticancer properties.

Quinoxaline Derivatives: These compounds share a similar quinoline backbone but differ in functional groups, leading to different chemical and biological properties.

Uniqueness: 2-Hydroxyquinoline-6-sulfonyl chloride is unique due to its sulfonyl chloride group, which imparts distinct reactivity and makes it a valuable reagent in organic synthesis. Its ability to form stable sulfonyl derivatives distinguishes it from other quinoline derivatives .

Synthesis routes and methods

Procedure details

To an ice bath cooled stirred slurry of 2-hydroxyquinoline (30.5 g, 0.210 mol) in dichloromethane (300 cm3) was added chlorosulphonic acid (70 cm3, 1.05 mol) in 4 equal sized batches. This was left to stir at room temperature for 2 days then slowly poured onto crushed ice. Large amount of a white solid formed in the lower chlorinated layer. This was filtered off and dried in vacua to yield 2-Oxo-1,2-dihydro-quinoline-6-sulfonyl chloride as a dry white solid (36.3 g); δH (300 MHz; D6 DMSO) 6.51–6.59 (1H, m, 1×Ar—H), 7.29–7.34 (1H, m, Ar—H), 7.71–7.79 (1H, m, Ar—H), 7.90–7.96 (1H, m, Ar—H) and 8.00–8.06 (1H, m, Ar—H); LCMS retention time ˜3.43 min, m/z (FIANEG) 241.9 [Cl35(M)−, 100%] and 244.0 [Cl37(M)−, 33%]. NMR and LCMS showed that this material contained some starting material as a minor impurity but no further purification was performed.